Cas no 58322-62-6 (Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester)
58322-62-6 structure
Product Name:Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester
CAS No:58322-62-6
MF:C22H32O2
MW:328.488286972046
CID:342499
PubChem ID:54164113
Update Time:2025-04-19
Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester
- 3-(4-methylphenyl)prop-2-enyl 9-cyclopropylnonanoate
- OQLNTBAFWLUKDC-UHFFFAOYSA-N
- 3-(4-METHYLPHENYL)PROP-2-EN-1-YL 9-CYCLOPROPYLNONANOATE
- DTXSID60709466
- 58322-62-6
- p-methylcinnamyl 9-cyclopropylnonanoate
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- Inchi: 1S/C22H32O2/c1-19-12-14-21(15-13-19)10-8-18-24-22(23)11-7-5-3-2-4-6-9-20-16-17-20/h8,10,12-15,20H,2-7,9,11,16-18H2,1H3
- InChI Key: OQLNTBAFWLUKDC-UHFFFAOYSA-N
- SMILES: O(CC=CC1C=CC(C)=CC=1)C(CCCCCCCCC1CC1)=O
Computed Properties
- Exact Mass: 328.24036
- Monoisotopic Mass: 328.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
58322-62-6 (Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester) Related Products
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